Cas no 898768-90-6 (1-cyclopentyl-3-(4-fluorophenyl)propan-1-one)

• Product Name: 1-cyclopentyl-3-(4-fluorophenyl)propan-1-one
• CAS No: 898768-90-6
• MF: C₁₄H₁₇FO
• MW: 220.282587766647
• CID: 1945349
• PubChem ID: 24726215
• Update Time: 2025-05-25

1-cyclopentyl-3-(4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-(4-fluorophenyl)propan-1-one
• CYCLOPENTYL 2-(4-FLUOROPHENYL)ETHYL KETONE
• CTK5G4952
• AG-H-65017
• CYCLOPENTYL2-(4-FLUOROPHENYL)ETHYLKETONE
• MFCD03843605
• AKOS016021685
• SCHEMBL13964062
• 898768-90-6
• DTXSID80644608
• 1-Cyclopentyl-3-(4-fluorophenyl)-1-propanone

• MDL： MFCD03843605
• Inchi： 1S/C14H17FO/c15-13-8-5-11(6-9-13)7-10-14(16)12-3-1-2-4-12/h5-6,8-9,12H,1-4,7,10H2
• InChI Key： XTURTFKEGXQUII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C1CCCC1)=O

Computed Properties

• Exact Mass: 220.12600
• Monoisotopic Mass: 220.126343324Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.51760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-cyclopentyl-3-(4-fluorophenyl)propan-1-one

1-Cyclopentyl-3-(4-Fluorophenyl)Propan-1-One: A Comprehensive Overview

1-Cyclopentyl-3-(4-fluorophenyl)propan-1-one (CAS No. 898768-90-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure featuring a cyclopentyl group and a fluorophenyl substituent, has garnered attention due to its potential in drug discovery and as a building block for advanced materials.

The synthesis of 1-cyclopentyl-3-(4-fluorophenyl)propan-1-one involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemistry practices.

One of the most promising areas of research involving this compound is its role in drug development. Studies have shown that 1-cyclopentyl-3-(4-fluorophenyl)propan-1-one exhibits potential as a lead compound in the design of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Its ability to modulate enzyme activity makes it a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, CAS No. 898768-90-6 has been explored for its use in agrochemicals, particularly as a precursor for herbicides and fungicides. Its structural properties allow for selective targeting of plant pathogens while minimizing environmental impact, making it a sustainable option in agricultural chemistry.

Recent studies have also highlighted the potential of 1-cyclopentyl-3-(4-fluorophenyl)propan-1-one in materials science, where it serves as a precursor for advanced polymers and coatings. Its thermal stability and compatibility with various polymerization techniques make it an attractive candidate for high-performance materials.

The global market for CAS No. 898768-90-6 is experiencing growth driven by increasing demand from pharmaceutical and agrochemical industries. Key players in the market are focusing on improving production efficiency and exploring new application areas to capitalize on this growth.

In conclusion, 1-cyclopentyl-3-(4-fluorophenyl)propan-1-one (CAS No. 898768-90-6) is a multifaceted compound with wide-ranging applications across various industries. Its role in drug discovery, agrochemicals, and materials science underscores its importance as a key building block in modern chemistry.